Cas no 161343-81-3 (Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-)

Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)- structure
161343-81-3 structure
Product Name:Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-
CAS No:161343-81-3
MF:C5H7F3O3
MW:172.102492570877
CID:1340716
PubChem ID:53969069
Update Time:2025-04-20

Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-
    • Methyl (2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
    • SCHEMBL4075908
    • Methyl (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
    • Methyl (S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
    • 161343-81-3
    • AKOS026749758
    • (S)-Methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
    • Methyl(2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
    • Inchi: 1S/C5H7F3O3/c1-4(10,3(9)11-2)5(6,7)8/h10H,1-2H3/t4-/m0/s1
    • InChI Key: JQIVIJNGOXXHPV-BYPYZUCNSA-N
    • SMILES: FC([C@@](C(=O)OC)(C)O)(F)F

Computed Properties

  • Exact Mass: 172.03471
  • Monoisotopic Mass: 172.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02726-5g
methyl (S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
161343-81-3 97%
5g
$1500 2023-09-07
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